Cas no 2425-41-4 ([5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol)

• Product Name: [5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol
• CAS No: 2425-41-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD00085385
• CID: 262518
• PubChem ID: 17042
• Update Time: 2025-11-02

[5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5,5-dimethanol,2-phenyl-
• 5,5-Bis(hydroxymethyl)-2-phenyl-1,3-dioxane
• [5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol
• 2-PHENYL-1,3-DIOXANE-5,5-DIMETHANOL
• (2-phenyl-1,3-dioxane-5,5-diyl)dimethanol
• 2-phenyl-5,5-bis(hydroxymethyl)-1,3-dioxane
• 2-Phenyl-m-dio
• m-DIOXANE-5,5-DIMETHANOL,2-PHENYL
• Monobenzalpentaerythritol
• MONO-BENZALPENTAERYTHRITOL
• mono-benzylidene-protected pentaerythritol
• O,O'-Benzylidenepentaerythritol
• m-DIOXANE-5,5-DIMETHANOL, 2-PHENYL-
• 2-Phenyl-m-dioxane-5,5-dimethanol
• 45KS02OV17
• 1,3-Dioxane-5,5-dimethanol, 2-phenyl-
• NSC48280
• PubChem24284
• monobenzalpenta-erythritol
• MFCD00085385
• AKOS003388786
• DHWCGYXHBIWIPM-UHFFFAOYSA-N
• SCHEMBL744431
• SY053705
• [5-(hydroxymethyl)-2-phenyl-1, 3-dioxan-5-yl]methanol
• D70113
• AC-13565
• 2425-41-4
• A817171
• F1995-0185
• 1,5-dimethanol, 2-phenyl-
• NSC 48280
• BRN 0154755
• B2682
• NSC-48280
• CS-0156339
• 4-19-00-01020 (Beilstein Handbook Reference)
• VU0494619-1
• Mono-o-benzylidinepentaerythritol
• (5-hydroxymethyl-2-phenyl-[1,3]dioxan-5-yl)methanol
• (5-HYDROXYMETHYL-2-PHENYL-(1,3)DIOXAN-5-YL)METHANOL
• EN300-234232
• UNII-45KS02OV17
• 1,3-Dioxane-5,5-dimethanol, 2-phenyl- (9CI)
• FT-0715134
• DTXSID70178947
• AS-64890

• MDL： MFCD00085385
• Inchi： 1S/C12H16O4/c13-6-12(7-14)8-15-11(16-9-12)10-4-2-1-3-5-10/h1-5,11,13-14H,6-9H2
• InChI Key： DHWCGYXHBIWIPM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)OCC(CO)(CO)C1
• BRN： 0154755

Computed Properties

• Exact Mass: 224.10500
• Monoisotopic Mass: 224.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.1697 (rough estimate)
• Melting Point: 133.0 to 137.0 deg-C
• Boiling Point: 325.65°C (rough estimate)
• Flash Point: 190.3°C
• Refractive Index: 1.5130 (estimate)
• PSA: 58.92000
• LogP: 0.70300
• Solubility: Not determined

[5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol Security Information

• RTECS：JH0300000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on [5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol

Comprehensive Guide to [5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol (CAS No. 2425-41-4)

[5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol (CAS No. 2425-41-4) is a specialized organic compound with a unique dioxane-based structure. This hydroxymethyl-substituted dioxane derivative has garnered significant attention in pharmaceutical and material science research due to its versatile chemical properties. The compound features a central 1,3-dioxane ring with phenyl and hydroxymethyl substituents, making it particularly valuable for synthesizing complex molecular architectures.

Recent studies highlight the growing importance of dioxane-containing compounds in drug development, especially for targeted drug delivery systems. Researchers are particularly interested in how the hydroxymethyl functional groups of this compound can be modified to create novel biodegradable polymers. The compound's stereochemical properties also make it valuable for asymmetric synthesis, addressing one of the key challenges in modern organic chemistry.

The synthesis of [5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol typically involves the condensation of appropriate aldehydes with diols under acidic conditions. This process yields the cyclic acetal structure that characterizes this compound. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for verifying the purity and structure of this material, especially for pharmaceutical applications where compound purity standards are extremely stringent.

In material science, this compound serves as a building block for functional polymers with applications ranging from biomedical devices to specialty coatings. The presence of multiple hydroxyl groups allows for various chemical modifications, enabling researchers to tailor the compound's properties for specific applications. Recent patents have highlighted its potential in creating biocompatible materials for medical implants, responding to the growing demand for advanced biomaterials in healthcare.

From a commercial perspective, the market for specialty dioxane derivatives like this one is expanding rapidly. Pharmaceutical companies are particularly interested in its potential as an intermediate for chiral drug synthesis, while material scientists value its role in developing sustainable polymers. The compound's stability under various conditions makes it attractive for industrial applications, though proper handling procedures must always be followed to ensure safety.

Environmental considerations are increasingly important in chemical research, and [5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol offers several advantages in this regard. Its potential for creating biodegradable materials aligns with global sustainability goals. Researchers are also investigating its use in green chemistry applications, where it may serve as a safer alternative to more hazardous compounds currently used in certain industrial processes.

The analytical characterization of this compound presents some unique challenges due to its complex stereochemistry. Advanced techniques such as chiral HPLC and X-ray crystallography are often employed to fully elucidate its structure. These analytical methods are crucial for quality control in production settings and for verifying the compound's identity in research applications. The development of reliable analytical protocols for this material represents an active area of research in analytical chemistry.

Looking to the future, [5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol is poised to play an increasingly important role in multiple scientific disciplines. Its combination of structural versatility and functional group reactivity makes it valuable for creating next-generation materials and pharmaceuticals. As research continues to uncover new applications for this compound, its commercial and scientific significance is likely to grow substantially in the coming years.